Cas no 104224-81-9 (Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-)

• Product Name: Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-
• CAS No: 104224-81-9
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 1141916
• Update Time: 2024-07-27

Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-

• Inchi： 1S/C20H32O3/c1-5-6-7-8-9-10-11-14-20(2,3)17-15-16(19(21)22)12-13-18(17)23-4/h12-13,15H,5-11,14H2,1-4H3,(H,21,22)
• InChI Key： YNUZPPIZFMKDLF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(C(C)(C)CCCCCCCCC)=C1

Computed Properties

• Exact Mass: 320.23526

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 438.6±38.0 °C(Predicted)
• PSA: 46.53
• pka: 4.57±0.10(Predicted)